1-(3-Hydroxy-3-(thiophen-3-yl)propyl)-3-(thiophen-2-yl)urea

• IUPAC Name: 1-(3-hydroxy-3-thiophen-3-ylpropyl)-3-thiophen-2-ylurea
• InChI: InChI=1S/C12H14N2O2S2/c15-10(9-4-7-17-8-9)3-5-13-12(16)14-11-2-1-6-18-11/h1-2,4,6-8,10,15H,3,5H2,(H2,13,14,16)
• InChI Key: DNVVBQDMFRBUCT-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)NC(=O)NCCC(C2=CSC=C2)O
• Molecular Formula: C12H14N2O2S2
• Molecular Weight: 282.4 g/mol

Description

1-(3-Hydroxy-3-(thiophen-3-yl)propyl)-3-(thiophen-2-yl)urea, also known as THU, is a chemical compound that has been studied for its potential use in scientific research. THU is a urea derivative that has shown promise in various research applications due to its unique properties.

Scientific Research Applications

Flexible Urea Derivatives as Acetylcholinesterase Inhibitors

Research by Vidaluc et al. (1995) on flexible 1-(2-aminoethoxy)-3-ar(o)yl(thio)ureas demonstrated their potential as novel acetylcholinesterase inhibitors. By optimizing the spacer length and substituents, these compounds showed inhibitory activities, suggesting their applicability in designing drugs for neurodegenerative diseases like Alzheimer's (Vidaluc et al., 1995).

Urea Derivatives as Neuropeptide Y5 Receptor Antagonists

Fotsch et al. (2001) synthesized and evaluated a series of phenyl urea derivatives as neuropeptide Y5 receptor antagonists. This research underscores the importance of urea derivatives in developing treatments for obesity and related metabolic disorders (Fotsch et al., 2001).

Hydrogel Formation and Anion Tuning

Lloyd and Steed (2011) explored 1-(3-Methyl-1H-pyrazol-5-yl)-3-(3-nitrophenyl)urea for its ability to form hydrogels influenced by anion identity. This study highlights the utility of urea derivatives in creating materials with tunable physical properties for various applications, including drug delivery and tissue engineering (Lloyd & Steed, 2011).

Metabolism of Soluble Epoxide Hydrolase Inhibitors

Wan et al. (2019) investigated the metabolism of 1-(1-Propionylpiperidin-4-yl)-3-(4-(trifluoromethoxy)phenyl)urea, a potent soluble epoxide hydrolase inhibitor. This research provides insights into the metabolic pathways of urea-based inhibitors, which is crucial for assessing their safety and efficacy in therapeutic applications (Wan et al., 2019).

Hydrophilicity of Methyl Groups in Ureas

Koga et al. (2011) conducted a study on trimethylamine-N-oxide and tetramethyl urea, shedding light on the hydrophilic nature of methyl groups in certain contexts. This research contributes to a deeper understanding of molecular interactions and solubility, which is relevant for designing urea derivatives with desired solubility and pharmacokinetic profiles (Koga et al., 2011).